4-[(hydroxyimino)methyl]phenyl benzenesulfonate

• IUPAC Name: [4-[(E)-hydroxyiminomethyl]phenyl] benzenesulfonate
• InChI: InChI=1S/C13H11NO4S/c15-14-10-11-6-8-12(9-7-11)18-19(16,17)13-4-2-1-3-5-13/h1-10,15H/b14-10+
• InChI Key: VTJUIQXZNXQFNV-GXDHUFHOSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C=NO
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)/C=N/O
• Molecular Formula: C13H11NO4S
• Molecular Weight: 277.30 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonate compounds typically involves the reaction of phenolic precursors with sulfonating agents under specific conditions. For example, phenyl 4-methyl-benzenesulfonate was synthesized from 4-methyl-phenol with high yield under supersonic irradiation, followed by nitration to produce phenyl 4-methyl-3-nitro-benzenesulfonate, demonstrating the versatility of sulfonation and nitration reactions in modifying the chemical structure of benzenesulfonate derivatives (Lu Zhen-huang, 2009).

Molecular Structure Analysis

The crystal structure of related compounds, such as phenyl 4-methyl-3-nitro-benzenesulfonate, is typically monoclinic, with specific space groups indicating the geometric arrangement of molecules in the crystal lattice. This information is crucial for understanding the physical properties and reactivity of the compound (Lu Zhen-huang, 2009).

Chemical Reactions and Properties

Compounds containing the benzenesulfonate group can undergo various chemical reactions, including Lewis acid-promoted reactions, which can lead to products of remarkable complexity with high degrees of stereoselectivity. Such reactions demonstrate the chemical reactivity and potential applications of these compounds in organic synthesis (T. Engler & C. Scheibe, 1998).

Physical Properties Analysis

The physical properties of sulfonate compounds, such as their solubility in various solvents and melting points, are influenced by their molecular structure. For instance, the synthesis of ionic 4-amino-1-methylpyridinium benzenesulfonate salts and their structural analysis provide insights into their crystallization behavior and noncentrosymmetric structures, which are essential for applications in nonlinear optics (Anwar et al., 2000).

Chemical Properties Analysis

The chemical properties, including reactivity with various nucleophiles and electrophiles, are crucial for the synthesis and application of sulfonate compounds. The reaction of benzenesulfenyl chloride with specific phosphorus compounds, leading to the formation of organophosphorus products, exemplifies the diverse chemical reactions that sulfonate compounds can participate in (R. Shabana et al., 1985).